Cas no 14254-96-7 (9H-Xanthen-9-one,1,2,3,4,7-pentamethoxy-)

9H-Xanthen-9-one,1,2,3,4,7-pentamethoxy- structure
14254-96-7 structure
Product Name:9H-Xanthen-9-one,1,2,3,4,7-pentamethoxy-
CAS No:14254-96-7
MF:C18H18O7
MW:346.331326007843
CID:230154
PubChem ID:14528824
Update Time:2025-04-19

9H-Xanthen-9-one,1,2,3,4,7-pentamethoxy- Chemical and Physical Properties

Names and Identifiers

    • 9H-Xanthen-9-one,1,2,3,4,7-pentamethoxy-
    • 1,2,3,4,7-PENTAMETHOXY-9H-XANTHEN-9-ONE
    • 1,2,3,4,7-pentamethoxyxanthone
    • 1,2,3,4,7-pentamethoxy-xanthen-9-one
    • 1,2,3,4,7-Pentamethoxyxanthon
    • polygalaxanthone B
    • 14254-96-7
    • AKOS040735851
    • FS-9822
    • 1,2,3,4,7-PENTAMETHOXYXANTHEN-9-ONE
    • Inchi： 1S/C18H18O7/c1-20-9-6-7-11-10(8-9)13(19)12-14(21-2)16(22-3)18(24-5)17(23-4)15(12)25-11/h6-8H,1-5H3
    • InChI Key： DHPUCRJALNWKKQ-UHFFFAOYSA-N
    • SMILES： O1C2C=CC(=CC=2C(C2C(=C(C(=C(C1=2)OC)OC)OC)OC)=O)OC

Computed Properties

  • Exact Mass: 346.10500
  • Monoisotopic Mass: 346.10525291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 72.4Ų

Experimental Properties

  • Color/Form: Yellow powder
  • PSA: 76.36000
  • LogP: 2.98920

9H-Xanthen-9-one,1,2,3,4,7-pentamethoxy- Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

9H-Xanthen-9-one,1,2,3,4,7-pentamethoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
FS-9822-5mg
1,2,3,4,7-Pentamethoxy-9H-xanthen-9-one
 14254-96-7 >95%
5mg
 £495.29 2025-03-04

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